Cas no 109523-99-1 (1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-)

1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)- structure
109523-99-1 structure
Product Name:1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
CAS No:109523-99-1
MF:C15H15ClO
MW:246.732003450394
CID:158566
PubChem ID:3066124
Update Time:2025-04-19

1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
    • 1-chloro-3-[4-(ethoxymethyl)phenyl]benzene
    • 3-Chloro-4'-(ethoxymethyl)-1,1'-biphenyl
    • 4-(Ethoxymethyl)-3'-chlorobiphenyl
    • AC1MIB59
    • ACMC-1BRQX
    • CTK4A6565
    • SCHEMBL10364822
    • 109523-99-1
    • DTXSID40148970
    • 1,1'-Biphenyl, 3-chloro-4'-(ethoxymethyl)-
    • Inchi: 1S/C15H15ClO/c1-2-17-11-12-6-8-13(9-7-12)14-4-3-5-15(16)10-14/h3-10H,2,11H2,1H3
    • InChI Key: UUPPWGJCLZBUPO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC

Computed Properties

  • Exact Mass: 246.08125
  • Monoisotopic Mass: 246.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 344.4°C at 760 mmHg
  • Flash Point: 162.2°C
  • Refractive Index: 1.557
  • PSA: 9.23
  • LogP: 4.54350
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